5-Bromo-2-fluoro-3-nitropyridine
Overview
Description
5-Bromo-2-fluoro-3-nitropyridine is a chemical compound with the linear formula C5H2BrFN2O2 . It is a solid substance stored at room temperature under an inert atmosphere . The compound has a molecular weight of 220.99 .
Molecular Structure Analysis
The InChI code for 5-Bromo-2-fluoro-3-nitropyridine is 1S/C5H2BrFN2O2/c6-3-1-4(7)5(8-2-3)9(10)11/h1-2H . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
5-Bromo-2-fluoro-3-nitropyridine is a solid substance stored at room temperature under an inert atmosphere . It has a molecular weight of 220.99 .Scientific Research Applications
1. Synthesis and Production
5-Bromo-2-nitropyridine, a related compound to 5-Bromo-2-fluoro-3-nitropyridine, has been synthesized from its corresponding amine via hydrogen peroxide oxidation. This process is noteworthy for large-scale production and has been optimized for consistency and safety, demonstrating the utility of such compounds in industrial chemical synthesis (Agosti et al., 2017).
2. Quantum Mechanical and Spectroscopic Studies
Studies involving the structural, electronic, and vibrational characteristics of compounds like 2-Amino-3-bromo-5-nitropyridine have been conducted. These investigations, which include Density Functional Theory (DFT) calculations, provide insights into the electronic and physical properties of these compounds, indicating their potential in various scientific applications (Abraham et al., 2017).
3. Computational Calculations for Molecular Structure
Computational calculations on molecules similar to 5-Bromo-2-fluoro-3-nitropyridine, such as 5-bromo-3-nitropyridine-2-carbonitrile, have been implemented using DFT methods. These studies focus on molecular structure, energy, and spectroscopic characteristics, offering valuable insights for the development of new materials and drugs (Arulaabaranam et al., 2021).
4. Spectroscopy and Density Functional Studies
Research on the Fourier transform Raman and Fourier transform infrared spectra of compounds like 5-bromo-2-nitropyridine provides comprehensive data on their vibrational frequencies and molecular structure. This information is critical in understanding the physical and chemical properties of such compounds (Sundaraganesan et al., 2005).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust, fumes, gas, mist, vapors, or spray, and avoiding contact with skin and eyes .
Mechanism of Action
Target of Action
Similar compounds have been used in suzuki–miyaura coupling reactions, which are widely applied transition metal catalyzed carbon–carbon bond forming reactions .
Mode of Action
The process includes oxidative addition with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond. Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
It’s worth noting that compounds used in suzuki–miyaura coupling reactions can lead to the formation of new carbon–carbon bonds, which can significantly alter the structure and function of organic molecules .
Result of Action
The suzuki–miyaura coupling reactions in which similar compounds are used can result in the formation of new carbon–carbon bonds, potentially leading to the synthesis of complex organic molecules .
Action Environment
It’s worth noting that the suzuki–miyaura coupling reactions are known for their mild and functional group tolerant reaction conditions .
properties
IUPAC Name |
5-bromo-2-fluoro-3-nitropyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2BrFN2O2/c6-3-1-4(9(10)11)5(7)8-2-3/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SGDKTJPVCKQTHK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1[N+](=O)[O-])F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2BrFN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20652060 |
Source
|
| Record name | 5-Bromo-2-fluoro-3-nitropyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20652060 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.98 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
886372-98-1 |
Source
|
| Record name | 5-Bromo-2-fluoro-3-nitropyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20652060 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-Bromo-2-fluoro-3-nitropyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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